Cas no 71896-99-6 (Quinoxaline,6-nitro-2-phenyl-)
Quinoxaline,6-nitro-2-phenyl- structure
Product Name:Quinoxaline,6-nitro-2-phenyl-
CAS No:71896-99-6
MF:C14H9N3O2
MW:251.240162611008
CID:548579
PubChem ID:817512
Update Time:2025-04-19
Quinoxaline,6-nitro-2-phenyl- Chemical and Physical Properties
Names and Identifiers
-
- Quinoxaline,6-nitro-2-phenyl-
- 6-NITRO-2-PHENYLQUINOXALINE
- Quinoxaline,6-nitro-2-phenyl
- SCHEMBL12814738
- 71896-99-6
- DTXSID90355814
- FT-0728839
- AKOS002299363
- AC-907/25005256
-
- Inchi: 1S/C14H9N3O2/c18-17(19)11-6-7-12-13(8-11)15-9-14(16-12)10-4-2-1-3-5-10/h1-9H
- InChI Key: NVCVIJFCPOXHQI-UHFFFAOYSA-N
- SMILES: [O-][N+](C1C=CC2C(C=1)=NC=C(C1C=CC=CC=1)N=2)=O
Computed Properties
- Exact Mass: 251.06900
- Monoisotopic Mass: 251.069476538g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 19
- Rotatable Bond Count: 1
- Complexity: 325
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2.7
- Topological Polar Surface Area: 71.6Ų
Experimental Properties
- PSA: 71.60000
- LogP: 3.72820
Quinoxaline,6-nitro-2-phenyl- Related Literature
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Vishwesh Venkatraman,Marco Foscato,Vidar R. Jensen,Bjørn Kåre Alsberg J. Mater. Chem. A, 2015,3, 9851-9860
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Amandine Altmayer-Henzien,Valérie Declerck,David J. Aitken,Ewen Lescop,Denis Merlet,Jonathan Farjon Org. Biomol. Chem., 2013,11, 7611-7615
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Xingqun Zheng,Lele Song,Xin Feng,Li Li,Zidong Wei J. Mater. Chem. A, 2020,8, 14145-14151
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Zhiyan Chen,Nan Wu,Yaobing Wang,Bing Wang,Yingde Wang J. Mater. Chem. A, 2018,6, 516-526
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Eléonore Resongles,Corinne Casiot,Françoise Elbaz-Poulichet,Rémi Freydier,Odile Bruneel,Christine Piot,Sophie Delpoux,Aurélie Volant,Angélique Desoeuvre Environ. Sci.: Processes Impacts, 2013,15, 1536-1544
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